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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of peracetic acid (PAA) for
the decontamination of cell culture laboratories and equipment. PAA is a potent, broad-
spectrum biocide that is effective against bacteria, fungi, yeasts, spores, and viruses. Its rapid
action and environmentally friendly decomposition into acetic acid, water, and oxygen make it a
valuable tool in maintaining the aseptic conditions required for cell culture. However, its
corrosive nature and cytotoxicity necessitate strict adherence to safety protocols and thorough
removal of residues.

Mechanism of Action

Peracetic acid functions as an oxidizing agent, denaturing proteins, disrupting cell wall
permeability, and oxidizing sulfhydryl and sulfur bonds in proteins, enzymes, and other
metabolites. This multi-targeted action contributes to its broad-spectrum efficacy and the low
probability of microbial resistance.

Applications in Cell Culture
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PAA can be utilized for the decontamination of various components within a cell culture facility,
including:

o Surfaces: Benchtops, floors, and walls.
e Equipment: Biological safety cabinets (BSCs), incubators, centrifuges, and microscopes.
 Liquid Waste: Contaminated cell culture media and supernatant.

» Heat-Sensitive Media Components: A 0.05% to 0.1% PAA solution can be used to sterilize
serum and yeast extract additions for mycoplasma culture media.[1]

Data Presentation: Efficacy of Peracetic Acid

The following tables summarize the effective concentrations and contact times of PAA against
common cell culture contaminants.

Table 1: General Microbicidal Activity of Peracetic Acid

Target PAA Concentration ) .
. . Contact Time Conditions
Microorganism (ppm)
Gram-positive &
Gram-negative <100 < 5 minutes Clean conditions

Bacteria

Gram-positive &
In the presence of

Gram-negative 200-500 < 5 minutes .
_ organic matter
Bacteria
Fungi & Yeasts <100 < 5 minutes Clean conditions
Wide dosage range,
Viruses 12 - 2250 15 minutes dependent on virus
type
) 500 - 10,000 (0.05 - 15 seconds - 30 )
Bacterial Spores ) In suspension
1%) minutes
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Source:[2]

Table 2: Log Reduction of Various Microorganisms by Peracetic Acid

PAA
Microorganism . Contact Time Log Reduction Reference
Concentration

Escherichia coli 60 mg/L 2 minutes ~5-log in water [3]
Listeria 1.8-log on mung

70 ppm 180 seconds [4]
monocytogenes bean sprouts

2.1-log on mung
Salmonella spp. 70 ppm 180 seconds [4]
bean sprouts

Mycobacterium

0.2% (2000 ppm) 12 minutes >6-log [2]
chelonae
Enterococcus .
] 0.2% (2000 ppm) 12 minutes >6-log [2]
faecalis
Bacillus
atrophaeus 0.2% (2000 ppm) 12 minutes >6-log [2]
spores
) 2.0 mL/m3 of ]
Reovirus 3 60 minutes 9.0-log [5]
5.8% PAA fog
) 2.0 mL/ms3 of ]
MVM parvovirus 60 minutes 6.4-log [5]
5.8% PAA fog
Avian 2.0 mL/m3 of ]
) 60 minutes 7.65-log [5]
polyomavirus 5.8% PAA fog

Experimental Protocols
General Surface Decontamination

This protocol is suitable for routine disinfection of laboratory surfaces such as benchtops,
shelves, and the exterior of equipment.

Materials:
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e Peracetic acid solution (e.g., 0.2% to 0.5%)

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
 Sterile wipes or cloths

» Sterile water for rinsing

e 70% ethanol

Procedure:

o Preparation: Don appropriate PPE. Ensure the area is well-ventilated. Prepare the working
solution of PAA according to the manufacturer's instructions.

o Cleaning: Remove any gross contamination from the surface with a suitable laboratory
detergent and water.

o Application: Apply the PAA solution liberally to the surface using a sterile wipe or cloth,
ensuring the entire surface is wetted.

o Contact Time: Allow the PAA solution to remain on the surface for the recommended contact
time (typically 5-10 minutes for general disinfection).

» Rinsing: Wipe the surface with a sterile cloth soaked in sterile water to remove PAA residues.
Repeat this step twice.

o Final Wipe: Wipe the surface with 70% ethanol and allow it to air dry completely.

Decontamination of a CO2z Incubator

This protocol outlines the steps for the complete decontamination of a COz incubator. This
procedure should be performed routinely (e.g., monthly) or immediately following a
contamination event.

Materials:

» Peracetic acid solution (e.g., 0.2%)
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PPE (safety goggles, gloves, lab coat)
Neutral detergent

Sterile distilled water

Sterile cloths or sponges

Autoclave

Procedure:

Preparation: Turn off the incubator and the CO2 supply. Allow the incubator to cool to room
temperature.[6]

Disassembly: Carefully remove all internal components, including shelves, shelf supports,
water pan, and any other removable parts.

Cleaning of Components: Wash all removable components with a neutral detergent and
warm water. Rinse them thoroughly with distilled water.

Autoclaving: Autoclave all autoclavable components according to the manufacturer's
instructions.

Cleaning of Interior:

o Wipe the interior surfaces of the incubator with a sterile cloth soaked in neutral detergent
and water.

o Rinse the interior thoroughly with sterile distilled water.
PAA Disinfection:

o Wearing appropriate PPE, wipe the entire interior of the incubator with a sterile cloth
soaked in the PAA solution. Ensure all surfaces, including the inner door and gasket, are
thoroughly wetted.

o Allow the recommended contact time (e.g., 10-15 minutes).
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Residue Removal:

o Thoroughly wipe all interior surfaces with a sterile cloth soaked in sterile distilled water to
remove any PAA residue. Repeat this rinsing step at least two more times.

Drying: Allow the incubator interior and all components to air dry completely inside a laminar
flow hood or a clean environment.

Reassembly: Once completely dry, reassemble the incubator.

Final Steps: Fill the water pan with fresh, sterile distilled water. Turn on the incubator and
allow the temperature and CO: levels to stabilize before reintroducing cell cultures.

Decontamination of a Biological Safety Cabinet (BSC)
using PAA Fogging

PAA fogging is an effective method for decontaminating the entire interior of a BSC, including
HEPA filters. This procedure should only be performed by trained personnel.

Materials:
» PAA fogging system (e.g., "Mini Dry Fog" system)[7]
o Peracetic acid/hydrogen peroxide solution (e.g., 5.8% PAA/ 27.5% H20:2)[8]

o PPE (respirator with appropriate cartridges, chemical-resistant suit, gloves, and eye
protection)

 Biological indicators (e.g., Geobacillus stearothermophilus spores)
o Sealing materials (e.g., industrial adhesive tape)[7]

Procedure:

e Preparation:

o Don all required PPE.
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o Remove all items from the BSC.

o Perform a routine surface decontamination of the BSC interior work surface as described
in Protocol 4.1.

o Place biological indicators in various locations within the BSC, including hard-to-reach
areas and near the HEPA filter.

Sealing the BSC:

o Close the front sash of the BSC.

o Seal the exhaust vent and any other potential leaks with industrial adhesive tape.[7]

Fogging Process:

o Set up the PAA fogger according to the manufacturer's instructions.

o Introduce the PAA solution into the fogger. Acommon recommendation is to use 2.0 mL of
a 5.8% PAA solution per cubic meter of the BSC volume.[8]

o Turn on the fogger to generate a fine mist of PAA inside the sealed BSC.

Contact Time: Allow the PAA fog to remain in the BSC for a validated contact time, typically
60 minutes.[8]

Ventilation:

o After the contact time, carefully unseal the exhaust vent.

o Turn on the BSC's blower to ventilate the cabinet for at least 60 minutes, or until PAA
vapor levels are below occupational exposure limits.[7]

Verification:

o Retrieve the biological indicators and incubate them according to the manufacturer's
instructions to verify the effectiveness of the decontamination.
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o Once the BSC is thoroughly ventilated and the biological indicators confirm successful
decontamination, it is ready for use.

Visualizations
Signaling Pathways and Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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